3-ethynyl-5-iodobenzoic acid
Description
3-ethynyl-5-iodobenzoic acid is a chemical compound with the molecular formula C9H5IO2 . It is used in laboratory chemicals .
Molecular Structure Analysis
The molecular weight of 3-ethynyl-5-iodobenzoic acid is 272.04 . The exact structure can be found in chemical databases or textbooks.It should be stored at a temperature of 4 degrees Celsius . More detailed physical and chemical properties can be found in chemical databases or textbooks.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethynyl-5-iodobenzoic acid involves the introduction of an ethynyl group and an iodine atom onto a benzoic acid molecule.", "Starting Materials": [ "4-iodobenzoic acid", "acetylene", "catalyst (such as palladium on carbon)", "solvent (such as ethanol or methanol)", "base (such as potassium hydroxide)" ], "Reaction": [ "Dissolve 4-iodobenzoic acid in a solvent such as ethanol or methanol.", "Add a catalyst such as palladium on carbon and heat the mixture under reflux.", "Add acetylene gas to the reaction mixture and continue heating under reflux.", "Add a base such as potassium hydroxide to the reaction mixture to neutralize the acid formed during the reaction.", "Filter the mixture to remove the catalyst and any solids.", "Concentrate the filtrate to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain 3-ethynyl-5-iodobenzoic acid." ] } | |
CAS RN |
2307590-62-9 |
Product Name |
3-ethynyl-5-iodobenzoic acid |
Molecular Formula |
C9H5IO2 |
Molecular Weight |
272 |
Purity |
95 |
Origin of Product |
United States |
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